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Compound of Interest

Compound Name: Phytol

Cat. No.: B093999 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of phytol,
a hazardous substance commonly used in research and development. Adherence to these

procedures is crucial for ensuring the safety of laboratory personnel and protecting the

environment. Phytol is classified as a hazardous waste and must be handled accordingly.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle phytol with the appropriate

personal protective equipment (PPE). Phytol is known to cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with

side shields, and a laboratory coat.[1]

Ventilation: Use phytol only in a well-ventilated area, such as a chemical fume hood, to

minimize the risk of inhalation.[1][3]

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. Absorb

the spill with an inert material, such as vermiculite, dry sand, or clay, and place it into a

suitable, labeled container for disposal.[1][2][4] Avoid allowing the chemical to enter drains.

[1]
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The disposal of phytol must be conducted in strict accordance with local, regional, national,

and international regulations.[1][2][4]

Waste Collection: Collect waste phytol and any contaminated materials (e.g., absorbent

pads, gloves, empty containers) in a designated, properly labeled hazardous waste

container.[1] The container must be securely sealed to prevent leaks.[1] Do not mix with

other waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.[4]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Phytol."[1] Include any other information required by your institution's EHS department.

Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,

away from incompatible substances and sources of ignition.[5] The recommended storage

temperature is 2-8°C.[5]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the pickup and disposal of the hazardous waste.[4] Provide the waste disposal company with

the Safety Data Sheet (SDS) for phytol to ensure they have all the necessary information for

safe handling and disposal.[1][4]

Quantitative Data Summary
The following table summarizes key quantitative data for phytol, providing essential

information for risk assessment and proper handling.
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Parameter Value

CAS Number 150-86-7, 7541-49-3[2][4]

Molecular Formula C20H40O[6]

Molecular Weight 296.53 g/mol [7]

Flash Point > 200.0 °F (> 93.3 °C) Closed Cup[2]

Acute Toxicity (Oral) Category 4 (Harmful if swallowed)[7]

Acute Toxicity (Aquatic) Category 1 (Very toxic to aquatic life)[7][8]

Chronic Toxicity (Aquatic)
Category 1 (Very toxic to aquatic life with long

lasting effects)[7][8]

Experimental Protocols
While this document focuses on disposal, it is important to note that the handling of phytol in
experimental settings should always be conducted with the same level of caution. All transfers

and aliquoting of phytol should be performed within a certified chemical fume hood to prevent

vapor release.[3] After handling, the work area and any equipment used should be thoroughly

decontaminated with an appropriate solvent.[3]

Phytol Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of phytol
waste in a laboratory setting.
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Phytol Disposal Workflow

Waste Generation

Immediate Actions
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Storage & Disposal
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Unused Product Contaminated Materials

Collect in Designated Hazardous Waste Container

Label Container 'Hazardous Waste - Phytol'

Securely Seal Container

Store in Cool, Dry, Ventilated Area

Contact Licensed Waste Disposal Service

Provide SDS to Disposal Service

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Phytol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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